Ethyl 2-bromo-3-cyano-5-methylphenylacetate
Overview
Description
Ethyl 2-bromo-3-cyano-5-methylphenylacetate (EBCMPA) is a versatile organic compound with a wide range of applications in scientific research. It has been used in a variety of experiments for its unique chemical properties, including its ability to act as a catalyst and its reactivity to various other compounds.
Scientific Research Applications
Ethyl 2-bromo-3-cyano-5-methylphenylacetate has been used in a variety of scientific research applications, including in organic synthesis, in the synthesis of pharmaceuticals, in the synthesis of polymers, and in the synthesis of fine chemicals. It has been used as a catalyst in the synthesis of organic compounds, as a reagent in the synthesis of pharmaceuticals, as a monomer in the synthesis of polymers, and as a reagent in the synthesis of fine chemicals.
Mechanism of Action
The mechanism of action of Ethyl 2-bromo-3-cyano-5-methylphenylacetate is still not fully understood. However, it is believed that it acts as a catalyst in the reactions it is involved in, and it is also believed to be able to form strong hydrogen bonds with other compounds, which may be responsible for its reactivity.
Biochemical and Physiological Effects
Ethyl 2-bromo-3-cyano-5-methylphenylacetate has been found to have a variety of biochemical and physiological effects. It has been found to be an inhibitor of the enzyme cytochrome P450 2C9, which is involved in the metabolism of drugs and other compounds. It has also been found to be an inhibitor of the enzyme cytochrome P450 3A4, which is involved in the metabolism of steroids and other compounds. In addition, it has been found to be a mild inhibitor of the enzyme cyclooxygenase-2, which is involved in the synthesis of prostaglandins and other compounds.
Advantages and Limitations for Lab Experiments
Ethyl 2-bromo-3-cyano-5-methylphenylacetate has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable at room temperature. In addition, it is non-toxic and has a low vapor pressure, which makes it safe to handle. However, it is also relatively expensive, and it is not soluble in water, which can limit its use in certain experiments.
Future Directions
The potential future directions for Ethyl 2-bromo-3-cyano-5-methylphenylacetate are numerous. It could be used in the synthesis of new pharmaceuticals, in the synthesis of new polymers, and in the synthesis of new fine chemicals. In addition, it could be used in the development of new catalysts, and it could be used to study the mechanism of action of other compounds. Finally, it could be used in the development of new methods for the synthesis of organic compounds.
properties
IUPAC Name |
ethyl 2-(2-bromo-3-cyano-5-methylphenyl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrNO2/c1-3-16-11(15)6-9-4-8(2)5-10(7-14)12(9)13/h4-5H,3,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYSQPIJXWCZERU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=C(C(=CC(=C1)C)C#N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-bromo-3-cyano-5-methylphenylacetate | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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